Cas no 1254062-41-3 (4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole)
4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Bis(5-bromo-2-thienyl)-2-n-octyl-2H-benzotriazole
- 4,7-bis(5-bromothiophen-2-yl)-2-octyl-2H-1,2,3-benzotriazole
- 4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzotriazole
- 4,7-bis(5-bromothiophen-2-yl)-2-octylbenzotriazole
- 1254062-41-3
- D89091
- 4,7-BIS(5-BROMOTHIOPHEN-2-YL)-2-OCTYL-1,2,3-BENZOTRIAZOLE
- 4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole
- DTXSID70857043
- 1254062-39-9
- B4542
- MFCD27923045
- 4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole
-
- MDL: MFCD27923045
- Inchi: 1S/C22H23Br2N3S2/c1-2-3-4-5-6-7-14-27-25-21-15(17-10-12-19(23)28-17)8-9-16(22(21)26-27)18-11-13-20(24)29-18/h8-13H,2-7,14H2,1H3
- InChI Key: KPXJKVVGOPZOPK-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2=CC=C(C3=CC=C(S3)Br)C3C2=NN(CCCCCCCC)N=3)S1
Computed Properties
- Exact Mass: 552.96797g/mol
- Monoisotopic Mass: 550.97002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.8
- Topological Polar Surface Area: 87.2Ų
4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B868809-10mg |
4,7-Bis(5-bromo-2-thienyl)-2-n-octyl-2H-benzotriazole |
1254062-41-3 | 90% | 10mg |
175.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4542-100mg |
4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole |
1254062-41-3 | 90.0%(GC) | 100mg |
¥1045.0 | 2022-05-30 | |
| TRC | B416633-1mg |
4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole |
1254062-41-3 | 1mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B416633-2mg |
4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole |
1254062-41-3 | 2mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B416633-10mg |
4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole |
1254062-41-3 | 10mg |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152809-100MG |
4,7-Bis(5-bromo-2-thienyl)-2-n-octyl-2H-benzotriazole |
1254062-41-3 | >90.0%(GC) | 100MG |
¥926.00 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152809-10mg |
4,7-Bis(5-bromo-2-thienyl)-2-n-octyl-2H-benzotriazole |
1254062-41-3 | >90.0%(GC) | 10mg |
¥174.00 | 2021-05-21 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4542-100MG |
4,7-Bis(5-bromo-2-thienyl)-2-n-octyl-2H-benzotriazole |
1254062-41-3 | >90.0%(GC) | 100mg |
¥720.00 | 2024-04-17 | |
| Chemenu | CM394944-100mg |
4,7-Bis(5-bromo-2-thienyl)-2-n-octyl-2H-benzotriazole |
1254062-41-3 | 95%+ | 100mg |
$*** | 2023-07-18 | |
| eNovation Chemicals LLC | Y1243277-100mg |
4,7-Bis(5-bromo-2-thienyl)-2-n-octyl-2H-benzotriazole |
1254062-41-3 | 90% | 100mg |
$185 | 2024-06-06 |
4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole
Recent Advances in the Study of 4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole (CAS: 1254062-41-3)
The compound 4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole (CAS: 1254062-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzotriazole core and bromothiophene substituents, exhibits promising properties for applications in organic electronics, photodynamic therapy, and as a potential therapeutic agent. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its multifaceted utility.
One of the key areas of investigation has been the synthesis and optimization of 4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in high-performance materials and pharmaceuticals. The compound's structural features, including the presence of bromine atoms, make it a versatile intermediate for further functionalization, enabling the development of derivatives with tailored properties.
In the realm of organic electronics, 4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole has shown potential as a building block for conjugated polymers and small-molecule semiconductors. Its ability to facilitate charge transport and its stability under various conditions make it a candidate for use in organic photovoltaics and light-emitting diodes (OLEDs). Recent studies have demonstrated its efficacy in enhancing the performance of these devices, paving the way for more efficient and sustainable technologies.
Beyond its applications in materials science, this compound has also been explored for its biological activities. Preliminary studies suggest that it may exhibit antimicrobial and anticancer properties, although further research is needed to elucidate its mechanisms of action and therapeutic potential. The bromothiophene moieties are thought to play a crucial role in its bioactivity, possibly by interacting with cellular targets or inducing oxidative stress in pathogenic cells.
In conclusion, 4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole (CAS: 1254062-41-3) represents a versatile and promising compound with applications spanning multiple disciplines. Ongoing research aims to further explore its potential, optimize its synthesis, and expand its utility in both materials science and medicine. As new findings emerge, this molecule is likely to play an increasingly important role in advancing technology and healthcare.
1254062-41-3 (4,7-Bis(5-bromothiophen-2-yl)-2-octylbenzotriazole) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)